Methyl 4-[(5-cyano-2-hydroxy-4-methyl-6-oxo-1,6-dihydro-3-pyridinyl)diazenyl]benzoate
Methyl 4-[(5-cyano-2-hydroxy-4-methyl-6-oxo-1,6-dihydro-3-pyridinyl)diazenyl]benzoate
Brand Name:
Vulcanchem
CAS No.:
845902-00-3
VCID:
VC0469880
InChI:
InChI=1S/C15H12N4O4/c1-8-11(7-16)13(20)17-14(21)12(8)19-18-10-5-3-9(4-6-10)15(22)23-2/h3-6H,1-2H3,(H2,17,20,21)
SMILES:
CC1=C(C(=O)NC(=C1C#N)O)N=NC2=CC=C(C=C2)C(=O)OC
Molecular Formula:
C15H12N4O4
Molecular Weight:
312.28g/mol
Methyl 4-[(5-cyano-2-hydroxy-4-methyl-6-oxo-1,6-dihydro-3-pyridinyl)diazenyl]benzoate
CAS No.: 845902-00-3
Main Products
VCID: VC0469880
Molecular Formula: C15H12N4O4
Molecular Weight: 312.28g/mol
![Methyl 4-[(5-cyano-2-hydroxy-4-methyl-6-oxo-1,6-dihydro-3-pyridinyl)diazenyl]benzoate - 845902-00-3](/images/no_structure.jpg)
| CAS No. | 845902-00-3 |
|---|---|
| Product Name | Methyl 4-[(5-cyano-2-hydroxy-4-methyl-6-oxo-1,6-dihydro-3-pyridinyl)diazenyl]benzoate |
| Molecular Formula | C15H12N4O4 |
| Molecular Weight | 312.28g/mol |
| IUPAC Name | methyl 4-[(5-cyano-6-hydroxy-4-methyl-2-oxo-1H-pyridin-3-yl)diazenyl]benzoate |
| Standard InChI | InChI=1S/C15H12N4O4/c1-8-11(7-16)13(20)17-14(21)12(8)19-18-10-5-3-9(4-6-10)15(22)23-2/h3-6H,1-2H3,(H2,17,20,21) |
| Standard InChIKey | PUKCDGRXIAJLAE-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)NC(=C1C#N)O)N=NC2=CC=C(C=C2)C(=O)OC |
| Canonical SMILES | CC1=C(C(=O)NC(=C1C#N)O)N=NC2=CC=C(C=C2)C(=O)OC |
| PubChem Compound | 942524 |
| Last Modified | Nov 11 2021 |
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